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Compound Name: 1-(2,4-dichlorophenyl)urea
CAS No.: 5428-50-2
Cat. No.: B1607340
Get Quote
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Dichlorophenyl urea compounds represent a significant class of molecules characterized by a
central urea moiety linked to at least one dichlorinated phenyl ring. This chemical scaffold has
proven to be remarkably versatile, forming the basis for widely used agricultural herbicides and
emerging as a promising platform for the development of novel anticancer therapeutics. The
specific substitution pattern of the chlorine atoms on the phenyl ring, along with the nature of
the substituents on the second urea nitrogen, dictates the compound's biological activity, tuning
its function from a potent inhibitor of photosynthesis to a modulator of critical human cell
signaling pathways.

This guide provides a comprehensive overview of dichlorophenyl urea compounds, intended
for researchers and drug development professionals. We will delve into their synthesis, explore
their distinct mechanisms of action in both plant and mammalian systems, analyze their
structure-activity relationships, and provide detailed protocols for their study.

Core Synthesis Strategy

The synthesis of dichlorophenyl urea derivatives is typically straightforward, relying on the
robust and efficient reaction between an isocyanate and an amine. This modularity allows for
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the creation of diverse compound libraries for screening and optimization.

General Synthesis Workflow

The primary route involves the reaction of a substituted dichlorophenyl isocyanate with a

primary or secondary amine. The isocyanate itself is often generated in situ or used as a stable
precursor.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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